Cas no 683228-71-9 (6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me)

6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me structure
683228-71-9 structure
Product Name:6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me
CAS No:683228-71-9
MF:C7H9N5O2
MW:195.178660154343
CID:2798857
PubChem ID:135577860
Update Time:2025-04-21

6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me Chemical and Physical Properties

Names and Identifiers

    • DTXSID50617920
    • 6-Amino-1,3-dimethyl-1H-purine-2,8(3H,7H)-dione
    • 6-imino-1,3-dimethyl-7,9-dihydro-1h-purine-2,8(3h,6h)-dione
    • CHEMBL1615590
    • 1,3-dimethyl-8-oxoisoguanine
    • 683228-71-9
    • 6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me
    • Inchi: 1S/C7H9N5O2/c1-11-4(8)3-5(10-6(13)9-3)12(2)7(11)14/h8H2,1-2H3,(H,9,13)
    • InChI Key: CIOLABVMCXBMMZ-UHFFFAOYSA-N
    • SMILES: CN1C(=O)N(C)C2C(NC(N=2)=O)=C1N

Computed Properties

  • Exact Mass: 195.07562455Da
  • Monoisotopic Mass: 195.07562455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 88.5Ų
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